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Compound of Interest

Compound Name: Solidagolactone III

Cat. No.: B12390216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

Solidagolactone III. Given that a specific Safety Data Sheet (SDS) is not publicly available for

this compound, the following guidance is based on the general properties of clerodane

diterpenes and standard laboratory practices for handling novel, biologically active natural

products of unknown toxicity.

Compound Information
Solidagolactone III is a naturally occurring clerodane diterpene.[1][2] While specific

toxicological data for Solidagolactone III is limited, the broader class of clerodane diterpenes

is known for a range of biological activities, including insect antifeedant properties, and

potential cytotoxic and anti-inflammatory effects.[1][3][4] Therefore, it should be handled with

care, assuming it is a potentially toxic substance.
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Property Data

Chemical Name Solidagolactone III

CAS Number 41943-76-4[5]

Molecular Formula C₂₅H₃₆O₄[5]

Compound Class Clerodane Diterpene[2]

Physical Form Solid (assumed)

Storage Temperature -20°C[5]

Personal Protective Equipment (PPE)
Due to the unknown toxicological profile of Solidagolactone III, a cautious approach to

personal protection is mandatory. The following PPE must be worn at all times when handling

the compound.

Protection Type Specific Equipment Rationale

Hand Protection Nitrile or neoprene gloves.
To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or airborne particles.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A certified N95 or higher

respirator is recommended,

especially when handling the

solid compound or creating

solutions where aerosols may

be generated.

To prevent inhalation of

airborne particles.

Operational Plan: Handling and Use
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3.1. Engineering Controls

All work with Solidagolactone III, both in solid and solution form, should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

3.2. Step-by-Step Handling Procedure

Preparation: Before handling, ensure the chemical fume hood is operational and all

necessary PPE is correctly worn. Prepare all required equipment (spatulas, glassware,

solvents, etc.) and place them inside the fume hood.

Weighing: If weighing the solid compound, do so within the fume hood on a tared weigh boat

or paper. Handle gently to avoid creating airborne dust.

Solution Preparation: To prepare a solution, add the solvent to the vessel containing the pre-

weighed Solidagolactone III within the fume hood. Cap the container securely before

removing it from the fume hood.

Post-Handling: After handling, thoroughly wipe down the work area within the fume hood with

an appropriate solvent (e.g., 70% ethanol) and then decontaminate with a suitable cleaning

agent. Dispose of all contaminated disposables as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste materials contaminated with Solidagolactone III must be treated as hazardous

chemical waste.

4.1. Waste Segregation and Collection

Solid Waste: Contaminated items such as gloves, weigh boats, and paper towels should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions or solvent rinses containing Solidagolactone III should be

collected in a separate, labeled hazardous waste container for organic solvents. Do not mix

with other waste streams unless compatibility is confirmed.[6]
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Sharps: Any contaminated sharps (needles, pipette tips) must be disposed of in a designated

sharps container.

4.2. Labeling and Storage

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Solidagolactone III," and the primary hazard (e.g., "Potentially Toxic").

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials, awaiting pickup by a certified hazardous waste disposal service.[6]

4.3. Decontamination of Glassware

Reusable glassware should be decontaminated by rinsing with a suitable solvent to remove

all traces of the compound. The solvent rinse must be collected as hazardous liquid waste.

After the initial solvent rinse, glassware can be washed using standard laboratory

procedures.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: In the event of a spill, evacuate the immediate area. Wear appropriate PPE, including

respiratory protection, and contain the spill using an inert absorbent material. Collect the

absorbed material into a sealed, labeled hazardous waste container. Ventilate the area and

decontaminate the spill surface.
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Caption: Safe handling workflow for Solidagolactone III.
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Caption: Waste disposal plan for Solidagolactone III.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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